3-(4-Tert-butoxy-phenyl)-pyrrolidine hydrochloride
Overview
Description
3-(4-Tert-butoxy-phenyl)-pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C14H22ClNO and its molecular weight is 255.78 g/mol. The purity is usually 95%.
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Scientific Research Applications
Redox Properties and Antioxidant Applications
- Pyrrolidine derivatives containing a sterically hindered phenol fragment, similar to 3-(4-Tert-butoxy-phenyl)-pyrrolidine hydrochloride, have been studied for their redox properties using cyclic voltammetry. These compounds exhibit irreversible oxidation forming a phenoxy radical. Such derivatives are suggested for use as antioxidant agents due to their ability to form stable radicals (Osipova et al., 2011).
Synthesis and Potential Therapeutic Applications
- Similar pyrrolidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties. Some derivatives showed comparable anti-inflammatory activities to existing drugs but with reduced side effects, suggesting potential for clinical application (Ikuta et al., 1987).
Enantioselective Synthesis for Pharmaceutical Use
- N-tert-butyl disubstituted pyrrolidines, similar in structure to the compound , have been synthesized via a nitrile anion cyclization strategy. This efficient synthesis method is particularly relevant for producing chiral pyrrolidines, a key component in pharmaceuticals (Chung et al., 2005).
Chemical Synthesis and Material Science Applications
- Pyrrolidine derivatives have been used in one-pot synthesis reactions to create various N-heterocyclic compounds. These reactions and the resulting compounds are significant in material science and synthetic chemistry (Matsumura et al., 2000).
Catalysis and Organic Synthesis
- Studies involving similar pyrrolidine structures have explored their role in catalysis, specifically in asymmetric synthesis, which is crucial in creating optically active compounds for pharmaceuticals and other applications (Wu et al., 1996).
Properties
IUPAC Name |
3-[4-[(2-methylpropan-2-yl)oxy]phenyl]pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO.ClH/c1-14(2,3)16-13-6-4-11(5-7-13)12-8-9-15-10-12;/h4-7,12,15H,8-10H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANTHMWNELCKNNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC1=CC=C(C=C1)C2CCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1187931-72-1 | |
Record name | Pyrrolidine, 3-[4-(1,1-dimethylethoxy)phenyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187931-72-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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